2-[(Pentan-2-yl)amino]propane-1,3-diol

• Molecular Formula: C8H19NO2
• Molecular Weight: 161.24 g/mol
• SMILES: CCCC(C)NC(CO)CO
• InChI: InChI=1S/C8H19NO2/c1-3-4-7(2)9-8(5-10)6-11/h7-11H,3-6H2,1-2H3
• InChIKey: BHBDVYMCUNQPAP-UHFFFAOYSA-N

2-[(Pentan-2-yl)amino]propane-1,3-diol – Amino Alcohol Procurement Profile

2-[(Pentan-2-yl)amino]propane-1,3-diol (CAS 1479946-16-1) is a chiral, secondary amino alcohol building block comprising a propane-1,3-diol backbone N-substituted with a racemic pentan-2-yl group. Classified as an N-alkyl serinol, it belongs to the broader 2-amino-1,3-propanediol family, a scaffold foundational to sphingosine-1-phosphate (S1P) receptor modulators such as fingolimod [1]. Its structural features—a secondary amine, two primary hydroxyls, and a branched C5 alkyl chain—position it as a versatile intermediate for medicinal chemistry and asymmetric synthesis.

Scaffold Serinol backbone with branched N-pentan-2-yl chain

Profile Balanced lipophilicity and TPSA for CNS library design

Stereochemistry Pre-installed chiral center supports asymmetric transformations

• [1] Adachi, K., Kohara, T., Nakao, N., et al. (1995). Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 5(8), 853-856. View Source

Why N-Alkyl Serinol Analogs Cannot Be Interchanged for 2-[(Pentan-2-yl)amino]propane-1,3-diol

Within the N-alkyl-2-amino-1,3-propanediol class, even minor alterations to the N-alkyl substituent produce substantial shifts in lipophilicity, steric demand, and hydrogen-bonding capacity, directly impacting pharmacokinetic behavior, receptor binding, and downstream synthetic reactivity [1]. Generic substitution of 2-[(Pentan-2-yl)amino]propane-1,3-diol with a shorter or less lipophilic analog (e.g., isopropyl) is unsupported because the branched pentan-2-yl group uniquely balances moderate calculated logP with a chiral center, a combination absent in simpler N-alkyl serinols . The quantitative evidence below demonstrates that these differences are measurable and functionally significant for procurement decisions.

Lipophilicity Mismatch

Shorter N-alkyl analogs (e.g., isopropyl) exhibit significantly lower logP, which may alter membrane partitioning and PK profile; direct interchange may shift compound behavior.

Absence of Chirality

Unbranched or symmetric N-alkyl serinols lack the stereogenic center found in the pentan-2-yl chain; substitution risks loss of built-in asymmetric induction capability.

Different Physicochemical Balance

Constant TPSA with varied logP among analogs produces distinct drug-likeness and CNS penetration contexts; same TPSA does not guarantee interchangeable performance.

• [1] Adachi, K., Kohara, T., Nakao, N., et al. (1995). Design, synthesis, and structure-activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 5(8), 853-856. View Source

Quantitative Differentiation of 2-[(Pentan-2-yl)amino]propane-1,3-diol from Closest Analogs

Enhanced Lipophilicity vs. N-Isopropyl Serinol Enables Superior Membrane Partitioning

Compared to its shorter-chain N-isopropyl analog, 2-[(Pentan-2-yl)amino]propane-1,3-diol demonstrates a markedly higher calculated partition coefficient (LogP), shifting from a hydrophilic to a moderately lipophilic regime. The isopropyl derivative exhibits a computed LogP of -0.74 , whereas the pentan-2-yl compound reaches a LogP of +0.12 . This approximately 0.86 log unit increase translates to a roughly 7.2-fold greater predicted partitioning into octanol, directly impacting passive membrane permeability and CNS penetration potential.

LogP Shift

Data to verify

Target: +0.12 Baseline: −0.74 Δ +0.86 (~7.2× octanol)

Reported logP increase may support membrane permeability screening

Supplier-computed values; cross-study comparison

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	0.12 (computed, vendor-reported)
Comparator Or Baseline	2-(Isopropylamino)propane-1,3-diol: LogP = -0.74 (computed, vendor-reported)
Quantified Difference	Δ LogP ≈ +0.86; ~7.2× higher octanol partitioning
Conditions	In silico prediction values as reported on manufacturer technical datasheets (Leyan and Fluorochem)

Why This Matters

Lipophilicity is a primary determinant of compound permeability and distribution; a 7-fold difference in predicted partitioning can be decisive in selecting a building block for CNS-targeted libraries or membrane-permeable probes.

Preserved Topological Polar Surface Area (TPSA) Despite Increased Lipophilicity

While the N-pentan-2-yl substituent raises lipophilicity, the core serinol scaffold ensures the topological polar surface area (TPSA) remains constant at 52.49 Ų, identical to the value reported for the N-isopropyl analog . This combination—moderate TPSA together with elevated LogP—differentiates the compound from both hydrophilic N-alkyl serinols (which may suffer poor membrane transit) and highly lipophilic analogs (which may exceed TPSA guidelines for oral bioavailability).

TPSA Conservation

Data to verify

52.49 Ų Identical to N-isopropyl analog

Maintained TPSA below 60 Ų may support drug-likeness context

Constant scaffold TPSA per supplier data

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	52.49 Ų
Comparator Or Baseline	2-(Isopropylamino)propane-1,3-diol: 52.49 Ų (identical core scaffold value)
Quantified Difference	Δ TPSA = 0 Ų; LogP shifts while TPSA remains constant
Conditions	Computed TPSA values as reported on manufacturer technical datasheets

Why This Matters

Maintaining TPSA below 60 Ų while increasing LogP is a favorable profile for compounds requiring both passive permeability and acceptable aqueous solubility, making this scaffold a strategic choice in early-stage medicinal chemistry.

Introduction of a Branched-Chain Chiral Center Absent in Linear N-Alkyl Serinols

The pentan-2-yl substituent bears a stereogenic center at the carbon attached to nitrogen, a feature absent in unbranched N-alkyl serinols such as N-butyl or N-propyl derivatives. In contrast to the N-isopropyl group—which is achiral—the sec-pentyl group generates a pair of diastereomeric environments when combined with a chiral serinol backbone or during asymmetric transformations [1]. This intrinsic chirality allows the compound to serve as a chiral building block, resolving agent, or chiral ligand precursor without requiring additional stereochemical installation.

Chiral Center Introduction

Class-level

1 stereogenic center (sec-pentyl) 0 centers in isopropyl, butyl analogs

Pre-installed chirality may support asymmetric synthesis without extra resolution

Based on structural class and IUPAC analysis

Evidence Dimension	Stereochemical complexity (number of stereogenic centers in the N-alkyl chain)
Target Compound Data	1 stereogenic center (sec-pentyl carbon)
Comparator Or Baseline	N-isopropyl, N-ethyl, N-butyl serinols: 0 stereogenic centers in the N-alkyl chain
Quantified Difference	Target compound introduces a stereogenic center not present in unbranched or symmetrically branched analogs
Conditions	Structural class analysis based on IUPAC nomenclature and standard stereochemical principles

Why This Matters

For procurement in asymmetric synthesis or chiral resolution applications, the presence of a pre-installed stereogenic center eliminates the need for additional chiral building blocks, reducing step count and cost.

• [1] Gualtierotti, J.-B., et al. (2018). (Masked) serinols: Molecules, Biomolecules, Building-Blocks, Supramolecules. Part (II): Serinolic Approaches in Current Organic Synthesis. Current Organic Synthesis, 15(2), 123-156. View Source

Intermediate Molecular Weight Balances Reactivity and Handling vs. Bulky Analogs

At 161.24 g/mol, 2-[(Pentan-2-yl)amino]propane-1,3-diol occupies an intermediate molecular weight position between smaller N-alkyl serinols (e.g., N-isopropyl: 133.19 g/mol) and bulkier cycloaliphatic analogs (e.g., N-cyclohexyl: 173.25 g/mol) . The 28 g/mol increase over the isopropyl analog is modest enough to preserve favorable physicochemical properties, yet provides sufficient steric bulk to influence regioselective derivatization of the diol moiety or amine acylation outcomes in library synthesis.

Molecular Weight Range

Data to verify

161.24 g/mol 133 (isopropyl) – 173 (cyclohexyl)

Intermediate MW may support steric differentiation in library derivatization

Supplier-reported molecular weights

Evidence Dimension	Molecular weight (MW)
Target Compound Data	161.24 g/mol
Comparator Or Baseline	2-(Isopropylamino)propane-1,3-diol: 133.19 g/mol; 2-(Cyclohexylamino)propane-1,3-diol: 173.25 g/mol
Quantified Difference	Target is +28.05 g/mol vs. isopropyl; -12.01 g/mol vs. cyclohexyl analog
Conditions	Molecular weights as reported on AKSci and Fluorochem technical datasheets

Why This Matters

In scale-up and procurement contexts, molecular weight directly correlates with cost per mole of active functional group. The pentan-2-yl compound offers a steric/physicochemical profile that is inaccessible to either lighter or heavier commercially available N-alkyl serinols.

High-Value Application Scenarios for 2-[(Pentan-2-yl)amino]propane-1,3-diol

S1P Receptor Modulator Lead Optimization Libraries

When structure-activity relationship (SAR) exploration around the lipophilic tail of fingolimod-like S1P receptor modulators is required, 2-[(Pentan-2-yl)amino]propane-1,3-diol provides a pre-assembled serinol headgroup with a moderately lipophilic, chiral N-alkyl chain. The calculated LogP of +0.12 positions this intermediate between overly hydrophilic (LogP < -0.7) and excessively lipophilic (LogP > 3) alternatives, enabling systematic tuning of membrane permeability without altering the TPSA of 52.49 Ų [1].

Chiral Building Block for Asymmetric Catalysis Ligand Synthesis

The stereogenic center within the pentan-2-yl chain makes this compound a direct precursor for chiral oxazaphospholidine or salen-type ligands used in asymmetric catalysis. Unlike achiral N-isopropyl or N-cyclohexyl analogs, the built-in chirality can induce enantioselectivity without requiring additional chiral resolution steps, as established by serinol-based ligand design principles [1].

Physicochemical Probe in CNS Drug Discovery Programs

For medicinal chemistry campaigns targeting central nervous system (CNS) indications, the compound's TPSA (52.49 Ų) and LogP (+0.12) fall within empirically derived CNS drug-likeness thresholds (TPSA < 60–70 Ų; LogP ≈ 1–4). This differentiates it from the N-isopropyl analog (LogP -0.74), which lies outside the optimal lipophilicity range for CNS penetration and is therefore less suitable for CNS probe synthesis [1].

Application

Selection Property

Validation Focus

S1P Modulator Lead Optimization

Balanced LogP/TPSA profile for SAR exploration

S1P receptor binding, membrane permeability assays

Asymmetric Catalysis Ligand Precursor

Pre-installed stereogenic center

Enantioselectivity in catalytic transformations

CNS Drug Discovery Probe

CNS drug-likeness thresholds (TPSA <60 Ų, logP ~0–3)

CNS permeability, brain penetration screening

• [1] Gualtierotti, J.-B., et al. (2018). (Masked) serinols: Molecules, Biomolecules, Building-Blocks, Supramolecules. Part (II): Serinolic Approaches in Current Organic Synthesis. Current Organic Synthesis, 15(2), 123-156. View Source